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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethylpentan-2-one is a branched aliphatic ketone that holds potential as a versatile solvent

in various organic synthesis applications.[1] Its unique combination of a moderate boiling point,

specific polarity, and solvency characteristics suggests its utility in reactions requiring controlled

temperature and compatibility with a range of organic compounds. These application notes

provide a comprehensive overview of the physicochemical properties of 3-ethylpentan-2-one,

alongside theoretical and potential practical applications in organic synthesis, aimed at guiding

researchers in exploring its utility in the laboratory and in drug development processes.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of a solvent is paramount for

its effective application in synthesis. The key properties of 3-ethylpentan-2-one are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7H14O [2]

Molecular Weight 114.19 g/mol [2]

Appearance Colorless liquid [1][3]

Odor Mild, pleasant [1]

Boiling Point 138.8 °C (at 760 mmHg) [1][4]

Melting Point -37 °C [1]

Density 0.806 - 0.81 g/mL [2][4]

Solubility

Soluble in most organic

solvents, slightly soluble in

water.

[1]

Flash Point 31 °C (88 °F) [5]

CAS Number 6137-03-7 [6][7]

Potential Applications in Organic Synthesis
While specific documented applications of 3-ethylpentan-2-one as a primary solvent in peer-

reviewed organic synthesis literature are limited, its properties suggest its suitability for several

types of reactions:

As a High-Boiling Point Solvent: With a boiling point of 138.8 °C, 3-ethylpentan-2-one can

be employed in reactions that require elevated temperatures to proceed at a reasonable

rate. This makes it a potential alternative to other common high-boiling solvents like

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), particularly when a less polar,

aprotic environment is desired.

Reactions Requiring a Non-Polar Aprotic Medium: As a ketone, 3-ethylpentan-2-one is a

polar aprotic solvent. Its structure, with a significant alkyl portion, lends it some non-polar

character, making it suitable for dissolving a range of organic starting materials that have

limited solubility in more polar solvents.[1] It can be a suitable medium for reactions sensitive
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to protic solvents, such as those involving organometallic reagents, though its enolizable

protons could be a limitation in some cases.

Intermediate in Chemical Synthesis: 3-Ethylpentan-2-one can serve as a building block in

various chemical reactions.[1] For instance, it can undergo nucleophilic addition to the

carbonyl group, aldol condensation, and other reactions typical of ketones to synthesize

more complex molecules.[1]

Experimental Protocols (Theoretical)
The following protocols are theoretical examples of how 3-ethylpentan-2-one could be utilized

as a solvent in common organic reactions. Researchers should perform initial small-scale trials

to validate these protocols for their specific substrates and reagents.

Protocol 4.1: General Procedure for a Nucleophilic
Substitution Reaction (SN2)
This protocol outlines a general procedure for a hypothetical SN2 reaction where the higher

boiling point of 3-ethylpentan-2-one may be advantageous.

Reaction Scheme:

Materials:

Alkyl halide (R-X)

Nucleophile (Nu-)

3-Ethylpentan-2-one (anhydrous)

Inert gas (Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Procedure:

Set up a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inlet

for inert gas.
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Charge the flask with the alkyl halide (1.0 eq) and the nucleophile (1.1 - 1.5 eq).

Add a sufficient volume of anhydrous 3-ethylpentan-2-one to dissolve the reactants

(concentration typically 0.1 - 1.0 M).

Flush the system with an inert gas.

Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and maintain for the

required time, monitoring the reaction progress by TLC or GC/LC-MS.

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction appropriately (e.g., with water or a saturated aqueous solution).

Extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by a suitable method (e.g., column chromatography, distillation, or

recrystallization).
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Figure 1. Property-Application Map for 3-Ethylpentan-2-one
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Caption: Figure 1. Property-Application Map for 3-Ethylpentan-2-one.
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Figure 2. General Workflow for Synthesis Using 3-Ethylpentan-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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